The results of studies related to the development of synthesis, determination of formation conditions and elucidation of the mechanism of palladium–carbon catalyst action are integrated and critically analyzed. The attention is focused on Pd/NGC compositions (NGC is nanoglobular carbon). Methods for NGC preparation with an emphasis on its most common form, carbon black, are considered. The following issues are addressed: mechanisms of formation of carbon nanoglobules and their aggregates, methods of varying the size of nanoglobules, functionalization of the NGC surface to make it suitable as a support for palladium nanoparticles, views on the formation mechanism of palladium clusters and nanoparticles on the carbon support surface and effect of the structure and surface chemistry of carbon nanoglobules on the state of palladium sites in Pd/NGC compositions. The published data on selective hydrogenation of organic compounds in the presence of Pd/NGC catalytic compositions are integrated and systematized. The catalytic properties of Pd/NGC are analyzed in comparison with the properties of palladium catalysts supported on other carbon materials (activated carbon, carbon nanotubes). The influence of preparation conditions of NGC-based palladium compositions on their catalytic properties in practically important hydrogenation reactions is discussed. Promising trends for further research on the development of molecular design methods, study of the genesis of Pd/NGC compositions and extension of their applications in hydrogenation processes are considered.The bibliography includes 623 references.

The results of studies on the development of micro-oscillators (MOs) based on the Belousov –Zhabotinsky (BZ) oscillatory chemical reaction are integrated and systematized. The mechanisms of the BZ reaction and the methods of immobilization of the catalyst of the BZ reaction in micro-volumes are briefly discussed. Methods for creating BZ MOs based on water microdroplets in the oil phase and organic and inorganic polymer microspheres are considered. Methods of control and management of the dynamics of BZ MO networks are described, including methods of MO synchronization. The prospects for the design of neural networks of MOs with intelligent-like behaviour are outlined. Such networks present a new area of nonlinear chemistry, including, in particular, the creation of a chemical ‘computer’. The bibliography includes 250 references.

The results of recent experimental studies of the influence of the size of oxide, carbide and sulfide nanoparticles on changes in their nonstoichiometry are analyzed and generalized. In relation to intrinsically nonstoichiometric titanium oxides and niobium and vanadium carbides, on the one hand, and stoichiometric silver sulfides, on the other hand, it is shown that a decrease in the particle size to the nano scale has a strong impact on the chemical composition of nanocrystalline compounds, viz., it leads to the occurrence of or increase in nonstoichiometry. A conclusion is drawn that interplay between the particle size and nonstoichiometry is common to all solid nanocrystalline substances and should be taken into account in studies on the synthesis, structure and properties of these systems. The bibliography includes 260 references.

The review presents data on the use of porous metal-organic frameworks for the separation of some industrially important hydrocarbon mixtures, such as ethane and ethylene, propane and propylene, benzene and cyclohexane, and xylene isomers. It is shown that enhancing the efficiency of materials based on porous metal-organic frameworks relies on understanding the nature of adsorption sites in their structures, the specifics of interactions between the framework and a particular substrate, and the structural response of the framework (host) as it is filled with guest molecules. The achievements of fundamental studies and unresolved problems related to the use of porous metal-organic frameworks in industrial hydrocarbon separation processes are critically analyzed.The bibliography includes 183 references.

The revies focuses on low-molecular-weight plant metabolites (mono- and sesquiterpenes) exhibiting antiviral activity. Data on antiviral action of both essential oils and plant extracts and their components are provided. Structures of biologically active natural mono- and sesquiterpenoids as well as their derivatives showing a pronounced antiviral activity are presented. A special attention is given to the description of targets for antiviral therapy. The mechanisms of action of antiviral agents are considered. The bibliography includes 163 references.

The formation of carbon–heteroatm bond is the key step of synthesis of numerous organic compounds, including socially important products such as pharmaceuticals, crop protection agents and organic functional materials. These reactions proceed most efficiently when catalyzed by compounds of transition metals, first of all palladium. However, this approach has considerable drawbacks, in particular, high cost and toxicity of transition metal compounds and harsh reaction conditions required in some cases, resulting in limited functional group tolerance. This review describes the recent advances in the development of methodology of transition metal-free carbon–heteroatom bond-forming cross-coupling. It is shown that single-electron transfer and homolytic bond cleavage result in the generation of highly reactive radical and/or radical ion intermediates, enable the formation of new carbon–heteroatom bonds. These intermediates are generated using either visible light or electricity as energy sources or simple organic compounds acting as electron donors. Methods for carbon–heteroatom bond formation based on radical reactions proceeding under mild conditions and in the presence of labile functional groups are considered. The key mechanistic aspects of the reactions are highlighted. The review mainly covers the original publications of the current decade.The bibliography includes 302 references.

The review surveys the main lines of research in thermooptical spectroscopy related directly or indirectly to analytical chemistry. The advantages and drawbacks of thermooptical spectroscopy methods are considered. Particular attention is given to the coupling of thermooptical spectroscopy to chromatography, flow analysis techniques, capillary electrophoresis, etc. Prospects for the development of analytical thermooptical spectroscopy are discussed. The bibliography includes 606 references.